Cas no 1030620-86-0 (2-Methyl-1-[(3-nitro-phenylcarbamoyl)-methyl]-pyridinium)

2-Methyl-1-[(3-nitro-phenylcarbamoyl)-methyl]-pyridinium structure
1030620-86-0 structure
Product Name:2-Methyl-1-[(3-nitro-phenylcarbamoyl)-methyl]-pyridinium
CAS No:1030620-86-0
MF:C14H14N3O3
MW:272.279263019562
CID:3069530
PubChem ID:3124239
Update Time:2025-04-21

2-Methyl-1-[(3-nitro-phenylcarbamoyl)-methyl]-pyridinium Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-[(3-nitro-phenylcarbamoyl)-methyl]-pyridinium
    • CHEMBL1620616
    • 2-methyl-1-[2-(3-nitroanilino)-2-oxoethyl]pyridinium
    • AKOS000569954
    • 1030620-86-0
    • AG-690/11962582
    • MDL: MFCD01067848
    • Inchi: 1S/C14H13N3O3/c1-11-5-2-3-8-16(11)10-14(18)15-12-6-4-7-13(9-12)17(19)20/h2-9H,10H2,1H3/p+1
    • InChI Key: MLFIGZZMFIGRSM-UHFFFAOYSA-O
    • SMILES: O=C(C[N+]1C=CC=CC=1C)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.10351632Da
  • Monoisotopic Mass: 272.10351632Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 78.8Ų

2-Methyl-1-[(3-nitro-phenylcarbamoyl)-methyl]-pyridinium Related Literature

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